Cas no 1165924-13-9 (1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride)

• Product Name: 1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride
• CAS No: 1165924-13-9
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• MDL: MFCD08752233
• CID: 2128512
• PubChem ID: 53421478
• Update Time: 2025-11-01

1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydro-5-Isoquinolinecarbonitrile hydrochloride
• 1,2,3,4-tetrahydroisoquinoline-5-carbonitrile hydrochloride
• 1,2,3,4-TETRAHYDRO-ISOQUINOLINE-5-CARBONITRILE HYDROCHLORIDE
• FCH4770661
• AX8032654
• 1,2,3,4-tetrahydroisoquinoline-5-carbonitrile HCl
• 1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride

• MDL： MFCD08752233
• Inchi： 1S/C10H10N2.ClH/c11-6-8-2-1-3-9-7-12-5-4-10(8)9;/h1-3,12H,4-5,7H2;1H
• InChI Key： KOOYRALKUWAOGT-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=CC=C(C#N)C=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 203
• Topological Polar Surface Area: 35.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal halides

Additional information on 1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride

1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile Hydrochloride (CAS No. 1165924-13-9): An Overview and Recent Advances

1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride (CAS No. 1165924-13-9) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities, including neuroprotective, anti-inflammatory, and analgesic effects.

The tetrahydroisoquinoline scaffold is a privileged structure in drug discovery, often found in natural products and synthetic molecules with potent biological activities. The presence of the carbonitrile group and the hydrochloride salt form in 1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride further enhances its pharmacological profile by modulating its solubility and bioavailability.

Recent studies have explored the potential of 1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride in various therapeutic areas. One notable area of research is its role as a potential neuroprotective agent. In a study published in the Journal of Medicinal Chemistry (2022), researchers demonstrated that this compound exhibited significant neuroprotective effects against oxidative stress-induced neuronal damage. The study found that 1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride effectively scavenged reactive oxygen species (ROS) and inhibited apoptosis in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Pharmacology (2023) reported that this compound significantly reduced inflammation in animal models of inflammatory diseases. The researchers found that it inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage.

The analgesic properties of 1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride have also been explored. A clinical trial conducted by a team at the University of California (2023) evaluated the efficacy of this compound in managing chronic pain. The results showed that it provided significant pain relief without causing major side effects commonly associated with traditional analgesics such as opioids. This finding highlights the potential of 1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride as a safer alternative for pain management.

The structural versatility of 1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride has also made it an attractive target for chemical modifications to enhance its therapeutic potential. Researchers have synthesized various derivatives by modifying the carbonitrile group or introducing additional functional groups to improve pharmacokinetic properties such as solubility and metabolic stability. These efforts have led to the development of novel compounds with enhanced biological activities and improved safety profiles.

In conclusion, 1,2,3,4-Tetrahydroisoquinoline-5-carbonitrile hydrochloride (CAS No. 1165924-13-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and diverse biological activities make it an important molecule in drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As more studies are conducted and clinical trials advance, it is likely that this compound will play an increasingly important role in modern medicine.